Cas no 2228889-78-7 (tert-butyl 3-(3,6-dichloropyridazin-4-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3,6-dichloropyridazin-4-yl)piperazine-1-carboxylate
• CAS No: 2228889-78-7
• MF: C₁₃H₁₈Cl₂N₄O₂
• MW: 333.213620662689
• CID: 6335673
• PubChem ID: 165796545
• Update Time: 2025-06-14

tert-butyl 3-(3,6-dichloropyridazin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3,6-dichloropyridazin-4-yl)piperazine-1-carboxylate
• 2228889-78-7
• EN300-1889730

• Inchi： 1S/C13H18Cl2N4O2/c1-13(2,3)21-12(20)19-5-4-16-9(7-19)8-6-10(14)17-18-11(8)15/h6,9,16H,4-5,7H2,1-3H3
• InChI Key： MSUZSAPXSABBJF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 332.0806812g/mol
• Monoisotopic Mass: 332.0806812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl 3-(3,6-dichloropyridazin-4-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(3,6-dichloropyridazin-4-yl)piperazine-1-carboxylate (CAS No. 2228889-78-7)

The compound tert-butyl 3-(3,6-dichloropyridazin-4-yl)piperazine-1-carboxylate (CAS No. 2228889-78-7) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a dichloropyridazine core and a piperazine-carboxylate moiety, makes it a valuable building block for the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and development, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for tert-butyl 3-(3,6-dichloropyridazin-4-yl)piperazine-1-carboxylate has surged, driven by advancements in high-throughput screening and combinatorial chemistry. The compound's versatility allows it to serve as a precursor for heterocyclic compounds, which are pivotal in designing novel therapeutics. Its CAS No. 2228889-78-7 is frequently searched in academic databases and patent literature, reflecting its growing importance in medicinal chemistry and agrochemical innovation.

One of the key features of this compound is its stability under various reaction conditions, making it suitable for multi-step synthetic routes. The tert-butyl group provides steric protection, while the dichloropyridazine moiety offers reactivity for further functionalization. These attributes align with current trends in green chemistry, where efficient and sustainable synthesis methods are prioritized. Researchers are exploring its use in catalysis and ligand design, further expanding its utility.

The pharmaceutical industry has shown particular interest in tert-butyl 3-(3,6-dichloropyridazin-4-yl)piperazine-1-carboxylate due to its potential in developing central nervous system (CNS) therapeutics. Its structural similarity to known neuromodulators and kinase inhibitors has prompted investigations into its efficacy for treating neurological disorders. Additionally, its agrochemical applications include its role in synthesizing crop protection agents, addressing global challenges in food security and sustainable agriculture.

From a regulatory perspective, CAS No. 2228889-78-7 is compliant with major chemical safety guidelines, ensuring its accessibility for research and industrial use. Its synthesis and handling protocols are well-documented, emphasizing laboratory safety and environmental responsibility. As the scientific community continues to explore its potential, this compound is expected to play a pivotal role in next-generation drug development and material science innovations.

In conclusion, tert-butyl 3-(3,6-dichloropyridazin-4-yl)piperazine-1-carboxylate represents a cutting-edge intermediate with broad applicability across multiple scientific disciplines. Its combination of structural robustness and chemical versatility positions it as a key player in advancing biomedical research and industrial chemistry. Future studies will likely uncover even more innovative uses for this remarkable compound.